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Compound of Interest

Compound Name:
4,5,6,7-Tetrahydroisoxazolo[4,5-

c]pyridine

CAS No.: 253682-42-7

Cat. No.: B1600622 Get Quote

Executive Summary & Technical Profile
Gaboxadol (4,5,6,7-tetrahydroisoxazolo[5,4-c]pyridin-3-ol), often supplied as the hydrochloride

salt (Gaboxadol HCl), presents unique solubility challenges due to its zwitterionic nature.[1]

While structurally related to Muscimol, its rigid bicyclic structure creates specific pH-dependent

solubility windows.[1]

This guide addresses the common failure mode: precipitation or degradation upon dilution in

physiological buffers (e.g., PBS, pH 7.4).[1]
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Property Value Technical Implication

Molecular Weight 176.60 g/mol (HCl salt)
Conversion factor: 10 mM ≈

1.77 mg/mL

pKa Values 4.3 (acidic), 8.5 (basic)
Exists as a zwitterion at

physiological pH.[1][2]

Isoelectric Point (pI) ~6.4
Solubility is theoretically lowest

near this pH.[1][2]

Solubility (Water) >30 mg/mL
High solubility in pure water

(acidic due to HCl).[1][2]

Solubility (PBS pH 7.2) ~10 mg/mL

Critical Limit: Solubility drops

significantly in buffered saline.

[1]

Solubility (DMSO) ~20–100 mg/mL

Preferred solvent for high-

concentration stock solutions.

[1][2]

Stability Photosensitive; Hygroscopic

Protect from light; store

desiccated.[1][2] Aqueous

solutions degrade within 24h.

[1]

Critical Troubleshooting: The "Zwitterion Trap"
Many researchers encounter precipitation when attempting to make high-concentration stocks

directly in PBS.[1]

The Mechanism: Gaboxadol HCl is highly soluble in water because the solution becomes acidic

(pH < 5), keeping the molecule protonated and soluble.[1] When you dissolve it directly into a

strong buffer like PBS (pH 7.4), you force the molecule toward its zwitterionic state (net neutral

charge) near its isoelectric point.[1] This significantly reduces its solvation energy, leading to

precipitation at concentrations >10 mg/mL.[1]

The Solution: Always prepare a concentrated stock in a non-aqueous solvent (DMSO) or pure

water first, then dilute into the final buffer slowly to prevent "shock" precipitation.[1]
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Step-by-Step Formulation Protocols
Protocol A: High-Stability Stock Solution
(Recommended)
Use this for long-term storage and in vitro assays.[1]

Reagents: Anhydrous DMSO (sterile), Gaboxadol HCl.[1]

Weighing: Weigh the desired amount of Gaboxadol HCl (e.g., 10 mg).

Dissolution: Add 566 µL of anhydrous DMSO to the vial.

Result: 100 mM Stock Solution (17.66 mg/mL).[1]

Note: If particles persist, sonicate at 40°C for 3-5 minutes.[1]

Aliquot & Store: Dispense into light-protective amber vials (20–50 µL aliquots). Store at

-20°C.

Shelf Life: 6 months.[1][3] Avoid freeze-thaw cycles.[1]

Usage: On the day of the experiment, dilute 1:1000 into assay buffer (e.g., ACSF or media)

for a 100 µM final concentration.

Protocol B: High-Dose In Vivo Formulation (Co-Solvent
System)
Use this for animal studies requiring doses >10 mg/kg where simple saline fails.[1]

Target Concentration: 1.5 mg/mL (Clear solution) Vehicle Composition: 10% DMSO / 40%

PEG300 / 5% Tween-80 / 45% Saline.[1][3]

Step 1 (Solvent): Dissolve Gaboxadol HCl in pure DMSO to create a 15 mg/mL concentrate.

[1]

Step 2 (Stabilizer): Add PEG300 (40% of final volume) to the DMSO concentrate. Vortex until

clear.
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Step 3 (Surfactant): Add Tween-80 (5% of final volume).[1] Vortex gently to avoid foaming.[1]

Step 4 (Diluent): Slowly add warm (37°C) sterile saline (45% of final volume) while vortexing.

Validation: Inspect for precipitate. Solution should be clear. Use immediately.

Protocol C: Direct Aqueous Solution (Acute Use Only)
Use for low-concentration acute injections.[1][2]

Dissolve Gaboxadol HCl in sterile distilled water (not PBS) to 2x the desired concentration.

Slowly add 2x PBS or Saline to bring to final volume.

Filter Sterilize: Pass through a 0.22 µm PVDF filter.[1] Do not autoclave.

Time Limit: Use within 4 hours. Discard remainder.

Visual Workflows (Decision Logic)
Figure 1: Solubility Decision Tree
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Caption: Decision logic for selecting the correct vehicle based on concentration and application

to avoid precipitation.

Frequently Asked Questions (FAQ)
Q: My Gaboxadol solution turned yellow after 2 days in the fridge. Is it safe to use? A:No.

Discard it immediately. Gaboxadol is photosensitive and prone to oxidative degradation in

aqueous solution.[1] A color change indicates the formation of degradation products (likely
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oxidation of the isoxazole ring).[1] Always prepare aqueous working solutions fresh daily and

protect stocks from light.[1]

Q: Can I autoclave the stock solution? A:No. Thermal stress can degrade the molecule.[1] Use

0.22 µm syringe filters (PVDF or PES membranes) for sterilization.[1]

Q: Why is the solubility in PBS lower than in Water? A: This is the "Common Ion Effect"

combined with the pH/pI relationship.[1] Pure water allows the HCl salt to dictate an acidic pH

(high solubility).[1] PBS forces the pH to 7.4, closer to the isoelectric point (~6.4), and the high

ionic strength of PBS further reduces the solubility of the zwitterionic form.[1]

Q: Can I use Ethanol instead of DMSO? A:Not recommended. Gaboxadol has very poor

solubility in ethanol (< 1 mg/mL).[1] DMSO or Water are the only viable primary solvents.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Support Center: Gaboxadol (THIP) Solubility
& Formulation Guide[1][2]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1600622#overcoming-solubility-issues-of-gaboxadol-
in-aqueous-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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